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Compound of Interest

6-Methoxynicotinimidamide
Compound Name:
hydrochloride

Cat. No. B1420219

Researchers, scientists, and drug development professionals seeking an in-depth technical
guide on the discovery and history of 6-Methoxynicotinimidamide hydrochloride will find a
notable scarcity of publicly accessible information. Despite its availability as a research
chemical, a comprehensive historical record, detailed biological activity, and specific
therapeutic applications remain largely undocumented in scientific literature and patent
databases.

This report summarizes the available information on 6-Methoxynicotinimidamide
hydrochloride and highlights the significant gaps in the public knowledge base, ultimately
concluding that a detailed technical guide on its discovery and history cannot be constructed at
this time.

What is Known: Chemical Identity and Availability

6-Methoxynicotinimidamide hydrochloride, also identified by its synonym 6-
Methoxypyridine-3-carboximidamide hydrochloride, is a heterocyclic organic compound. Its
chemical identity is confirmed by the Chemical Abstracts Service (CAS) number 201937-22-6.
The molecular formula for the hydrochloride salt is C7H10CIN3O, with a molecular weight of
187.63 g/mol . The structure consists of a pyridine ring substituted with a methoxy group at the
6-position and an imidamide (carboximidamide) group at the 3-position.
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The compound is commercially available from a variety of chemical suppliers, indicating its use
as a building block or intermediate in chemical synthesis, or as a compound for screening in
early-stage research. However, its availability from these sources is not accompanied by
detailed information regarding its discovery or development history.

The Information Gap: A Lack of Documented History
and Application

Extensive searches of scientific databases and patent libraries for information pertaining to the
discovery, historical development, mechanism of action, and therapeutic applications of 6-
Methoxynicotinimidamide hydrochloride have yielded no specific results. This suggests that
the compound may be one of the following:

o Arelatively new or obscure research chemical: Its synthesis and initial characterization may
have occurred within a private or proprietary setting without public disclosure.

e Anintermediate in a larger, undisclosed synthetic pathway: It might be a stepping stone to a
more complex and pharmacologically important molecule, with the focus of any publications
being on the final product.

e A compound that was synthesized and screened but did not show significant biological
activity: In such cases, the findings are often not published.

While research exists on related nicotinamide and pyridine derivatives, such as 6-
aminonicotinamide for the treatment of psoriasis and 6-phenylnicotinamide as a TRPV1
antagonist, this information is not directly applicable to 6-Methoxynicotinimidamide
hydrochloride. The subtle changes in chemical structure can lead to vastly different biological
activities, and extrapolating findings from these analogs would be scientifically unsound.

Synthesis of Related Structures: A Glimpse into
Potential Methodologies

Although a specific, detailed protocol for the synthesis of 6-Methoxynicotinimidamide
hydrochloride is not readily available in the public domain, general methods for the synthesis
of substituted nicotinamide derivatives offer a potential framework. The synthesis would likely
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involve the functionalization of a pyridine ring. A plausible, though speculative, synthetic
workflow is outlined below.

 To cite this document: BenchChem. [6-Methoxynicotinimidamide Hydrochloride: An Obscure
Compound with Limited Publicly Available Data]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1420219#6-methoxynicotinimidamide-
hydrochloride-discovery-and-history]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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